Cas no 189937-19-7 (2-Propanol, 1-chloro-3-fluoro-, (S)-)

• Product Name: 2-Propanol, 1-chloro-3-fluoro-, (S)-
• CAS No: 189937-19-7
• MF: C₃H₆ClFO
• MW: 112.530543804169
• CID: 2786973
• PubChem ID: 6992624
• Update Time: 2025-06-27

2-Propanol, 1-chloro-3-fluoro-, (S)- Chemical and Physical Properties

Names and Identifiers

• G31176
• 2-Propanol, 1-chloro-3-fluoro-, (2S)-
• 2-Propanol, 1-chloro-3-fluoro-, (S)-
• DTXSID00426327
• 189937-19-7
• (2S)-1-CHLORO-3-FLUOROPROPAN-2-OL
• (S)-1-Chloro-3-fluoropropan-2-ol
• EN300-7576603

• Inchi： 1S/C3H6ClFO/c4-1-3(6)2-5/h3,6H,1-2H2/t3-/m1/s1
• InChI Key： ZNKJYZHZWALQNX-GSVOUGTGSA-N
• SMILES： ClC[C@H](CF)O

Computed Properties

• Exact Mass: 112.0091207Da
• Monoisotopic Mass: 112.0091207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 34
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Propanol, 1-chloro-3-fluoro-, (S)-

Comprehensive Overview of 2-Propanol, 1-chloro-3-fluoro-, (S)- (CAS No. 189937-19-7)

2-Propanol, 1-chloro-3-fluoro-, (S)- (CAS No. 189937-19-7) is a chiral fluorinated alcohol derivative with significant applications in pharmaceutical synthesis and specialty chemicals. This compound, often referred to as (S)-1-chloro-3-fluoro-2-propanol, is gaining attention due to its role in asymmetric synthesis and green chemistry initiatives. Researchers and industries are increasingly exploring its potential as a building block for bioactive molecules, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The unique stereochemistry of 2-Propanol, 1-chloro-3-fluoro-, (S)- makes it valuable for creating enantiomerically pure compounds, a critical requirement in drug development. With the rise of AI-driven molecular design and high-throughput screening, this compound has been flagged in computational studies for its modular reactivity. Its CAS No. 189937-19-7 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and catalysis research. Recent publications highlight its utility in synthesizing fluorinated analogs of known therapeutics, addressing the "fluorine boom" trend in drug discovery.

From an industrial perspective, (S)-1-chloro-3-fluoro-2-propanol is synthesized via asymmetric reduction or kinetic resolution, with emphasis on atom economy and waste reduction—key concerns in modern green chemistry. Analytical techniques like chiral HPLC and 19F-NMR are essential for quality control, as purity directly impacts downstream applications. The compound’s stability under various conditions is a recurring topic in patent literature, particularly for process optimization in continuous flow systems.

Environmental and regulatory aspects of CAS No. 189937-19-7 are also under scrutiny. While not classified as hazardous, its lifecycle assessment (LCA) in industrial workflows is part of broader ESG (Environmental, Social, Governance) compliance discussions. This aligns with searches for "sustainable fluorochemicals" and "chiral auxiliaries"—terms trending in academic and corporate R&D circles. The compound’s biodegradability and eco-toxicity profile are areas of active research, reflecting the chemical industry’s shift toward benign-by-design principles.

In summary, 2-Propanol, 1-chloro-3-fluoro-, (S)- exemplifies the intersection of stereoselective synthesis and fluorine chemistry, addressing both scientific and sustainability challenges. Its CAS No. 189937-19-7 serves as a gateway to advanced applications, from API intermediates to material science, making it a compound of enduring interest in innovation-driven sectors.